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Compound of Interest

Compound Name: Allyltriphenyltin

cat. No.: B1265375

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of allyltriphenyltin in
radical-mediated reactions, a powerful tool in modern organic synthesis. The protocols detailed
below offer guidance for the practical application of these reactions in the construction of
complex molecular architectures, with relevance to natural product synthesis and drug
discovery.

Introduction to Radical-Mediated Allylation with
Allyltriphenyltin

Allyltriphenyltin serves as an efficient allyl group donor in radical chain reactions. The
process is typically initiated by a radical initiator, such as azobisisobutyronitrile (AIBN), which
generates a tributyltin radical from a tin hydride reagent. This tin radical can then abstract a
halogen atom from an alkyl halide, producing an alkyl radical. This alkyl radical subsequently
adds to the double bond of allyltriphenyltin, leading to the transfer of the allyl group and the
regeneration of the triphenyltin radical, which continues the chain reaction. These reactions are
valued for their mild conditions and tolerance of a wide range of functional groups.

A general workflow for these reactions is depicted below.
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Reaction Setup
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R-CH2-CH=CH2
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» To cite this document: BenchChem. [Application Notes and Protocols for Radical-Mediated
Reactions of Allyltriphenyltin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1265375#radical-mediated-reactions-of-
allyltriphenyltin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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